1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C20H25N3O2/c1-14-6-4-5-7-17(14)22-20(24)21-13-18(23(2)3)15-8-9-19-16(12-15)10-11-25-19/h4-9,12,18H,10-11,13H2,1-3H3,(H2,21,22,24)
• InChI Key: QINPAOZDUUKHIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC(C2=CC3=C(C=C2)OCC3)N(C)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-3-(o-tolyl)urea, also known as DBU, is a synthetic compound that has been widely used in scientific research. DBU is a urea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Chemical Synthesis and Characterization

The exploration of novel chemical entities such as 1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-3-(o-tolyl)urea has led to advancements in chemical synthesis techniques and characterization. For instance, Gazieva et al. (2009) reported on the α-Ureidoalkylation of N-[2-(dimethylamino)ethyl]urea, demonstrating systematic study outcomes that contribute to the synthesis of hitherto unknown compounds and their crystal structures (Gazieva et al., 2009). Such research not only enhances our understanding of complex chemical reactions but also opens the door to novel applications in materials science and pharmacology.

Polymer Science and Materials Engineering

In the realm of polymer science and materials engineering, the synthesis of linear polymers and randomly cross-linked networks using components similar to 1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-3-(o-tolyl)urea has shown significant promise. Yamasaki and Patrickios (2003) detailed the group transfer polymerization process to create materials of varying molecular weights, showcasing the method's efficacy and versatility in designing polymers with desired physical properties (Yamasaki & Patrickios, 2003). Such advancements contribute to the development of new materials with applications ranging from biomedical devices to environmental sustainability.

Sensing and Detection Technologies

The development of sensitive and selective probes for detecting environmental and biological analytes has been another area of research interest. Wang et al. (2015) demonstrated the use of fluorescent probes, with structural similarities to the compound , for the real-time monitoring of low carbon dioxide levels, highlighting the potential for such molecules in environmental monitoring and medical diagnostics (Wang et al., 2015). This line of research opens pathways to innovative solutions for real-time, non-invasive sensing technologies.